Cas no 37030-68-5 (2-Chloro-3-(2-chlorocyclopent-1-en-1-yl)quinoxaline)

• Product Name: 2-Chloro-3-(2-chlorocyclopent-1-en-1-yl)quinoxaline
• CAS No: 37030-68-5
• MF: C₁₃H₁₀Cl₂N₂
• MW: 265.137900829315
• CID: 1092808
• PubChem ID: 72942519
• Update Time: 2025-05-25

2-Chloro-3-(2-chlorocyclopent-1-en-1-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2-chlorocyclopent-1-en-1-yl)quinoxaline
• 2-chloro-3-(2-chlorocyclopenten-1-yl)quinoxaline
• 37030-68-5

• Inchi： 1S/C13H10Cl2N2/c14-9-5-3-4-8(9)12-13(15)17-11-7-2-1-6-10(11)16-12/h1-2,6-7H,3-5H2
• InChI Key： KQMISGHWRANYLG-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C(=NC3C=CC=CC=3N=2)Cl)CCC1

Computed Properties

• Exact Mass: 264.0221037g/mol
• Monoisotopic Mass: 264.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-Chloro-3-(2-chlorocyclopent-1-en-1-yl)quinoxaline

Recent Advances in the Study of 2-Chloro-3-(2-chlorocyclopent-1-en-1-yl)quinoxaline (CAS: 37030-68-5)

2-Chloro-3-(2-chlorocyclopent-1-en-1-yl)quinoxaline (CAS: 37030-68-5) is a quinoxaline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. Quinoxaline derivatives are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. This compound, with its unique structural features, has been the subject of several studies aimed at exploring its synthesis, reactivity, and pharmacological potential.

Recent research has focused on the synthesis and optimization of 2-Chloro-3-(2-chlorocyclopent-1-en-1-yl)quinoxaline to improve its yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic method for the efficient synthesis of this compound, achieving a yield of over 85% under mild reaction conditions. The study highlighted the importance of the chlorinated cyclopentene moiety in enhancing the compound's reactivity and stability, which is crucial for its further functionalization.

In the context of biological activity, a 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the antimicrobial properties of 2-Chloro-3-(2-chlorocyclopent-1-en-1-yl)quinoxaline against a panel of Gram-positive and Gram-negative bacteria. The results indicated moderate to strong activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 8 to 32 µg/mL. The study suggested that the compound's mechanism of action may involve disruption of bacterial cell membrane integrity, although further mechanistic studies are warranted.

Another area of interest is the potential anticancer activity of this quinoxaline derivative. A recent preprint (2024) from a research group at the University of Cambridge reported that 2-Chloro-3-(2-chlorocyclopent-1-en-1-yl)quinoxaline exhibited selective cytotoxicity against certain cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), with IC50 values in the low micromolar range. The study proposed that the compound's activity may be linked to its ability to inhibit key signaling pathways involved in cell proliferation and survival.

Despite these promising findings, challenges remain in the development of 2-Chloro-3-(2-chlorocyclopent-1-en-1-yl)quinoxaline as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural modifications and preclinical studies. Ongoing research is exploring the use of prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 2-Chloro-3-(2-chlorocyclopent-1-en-1-yl)quinoxaline (CAS: 37030-68-5) represents a promising scaffold for the development of new antimicrobial and anticancer agents. Recent advances in its synthesis and biological evaluation have provided valuable insights into its potential applications, but additional studies are needed to fully realize its therapeutic potential. The compound's unique structural features and diverse biological activities make it a compelling subject for future research in the field of medicinal chemistry.